[3-Chloro-5-(trifluoromethyl)-2-pyridinyl](3-methoxyphenyl)methanone

• IUPAC Name: [3-chloro-5-(trifluoromethyl)pyridin-2-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C14H9ClF3NO2/c1-21-10-4-2-3-8(5-10)13(20)12-11(15)6-9(7-19-12)14(16,17)18/h2-7H,1H3
• InChI Key: DKERSMNRMLLQMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C14H9ClF3NO2
• DSSTOX Substance ID: DTXSID501159053
• Molecular Weight: 315.67 g/mol
• CAS RN: 338420-99-8

Description

Compounds with a pyridine ring, such as 3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine, are often used as building blocks in the synthesis of more complex molecules. They are characterized by a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

The synthesis of these compounds often involves halogenation and fluorination. For example, 3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine is a halogenated pyridine derivative.

Molecular Structure Analysis

The molecular structure of these compounds typically includes a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions, including nucleophilic substitution and Friedel-Craft acylation.

Physical And Chemical Properties Analysis

These compounds often have a high density and a low boiling point. For example, 3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine has a density of 1.524 g/mL at 25 °C and a boiling point of 50-55 °C/11 mmHg.

Scientific Research Applications

Agrochemicals

Protection of Crops from Pests:

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Pharmaceuticals

Novel Drug Development:

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Functional Materials

Beyond Agrochemicals and Pharmaceuticals:

Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. Read more

Mechanism of Action

While the mechanism of action can vary greatly depending on the specific compound and its use, some compounds with a pyridine ring have been used as inhibitors in biological systems.

Safety and Hazards

These compounds can be hazardous and should be handled with care. They can cause skin and eye irritation, and may be harmful if swallowed or inhaled.

Future Directions

The future directions for these compounds could involve their use in the synthesis of more complex molecules for various applications, including medicinal chemistry and material science.